Cas no 5386-77-6 (Dinosulfon)

• Product Name: Dinosulfon
• CAS No: 5386-77-6
• MF: C₁₆H₂₂N₂O₆S
• MW: 370.420683383942
• CID: 939275
• PubChem ID: 20544356
• Update Time: 2025-06-22

Dinosulfon Chemical and Physical Properties

Names and Identifiers

• Dinosulfon
• (2,4-dinitro-6-octan-2-ylphenyl) methylsulfanylformate
• S-methyl 2-(1-methylheptyl)-4,6-dinitrophenyl thiocarbonate
• S-methyl O-[2-(1-methylheptyl)-4,6-dinitrophenyl] thiocarbonate
• 5386-77-6
• DTXSID7058121
• Carbonothioic acid, S-methyl O-(2-(1-methylheptyl)-4,6-dinitrophenyl) ester
• UNII-AV1KT7O99W
• SCHEMBL163072
• Dinosulfon [ISO]
• PTKVPQXEKZOPNA-UHFFFAOYSA-N
• AV1KT7O99W

• Inchi： 1S/C16H22N2O6S/c1-4-5-6-7-8-11(2)13-9-12(17(20)21)10-14(18(22)23)15(13)24-16(19)25-3/h9-11H,4-8H2,1-3H3
• InChI Key： PTKVPQXEKZOPNA-UHFFFAOYSA-N
• SMILES： S(C)C(=O)OC1C(=CC(=CC=1C(C)CCCCCC)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 370.11985760g/mol
• Monoisotopic Mass: 370.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 469.1°C at 760 mmHg
• Flash Point: 237.5°C
• Refractive Index: 1.559

Additional information on Dinosulfon

Dinosulfon (CAS No. 5386-77-6): An Overview of Its Properties, Applications, and Recent Research Developments

Dinosulfon (CAS No. 5386-77-6) is a versatile compound with a wide range of applications in the chemical and pharmaceutical industries. This comprehensive overview aims to provide an in-depth understanding of its chemical properties, potential uses, and the latest research findings that highlight its significance in various fields.

Dinosulfon is a sulfonate derivative that has gained attention due to its unique chemical structure and functional properties. It is characterized by its high solubility in water and organic solvents, making it an ideal candidate for use in formulations that require excellent dispersibility and stability. The compound's molecular formula is C₁₂H₁₄N₂O₄S₂, and it has a molecular weight of 306.35 g/mol.

In the realm of pharmaceuticals, Dinosulfon has shown promise as a potential therapeutic agent. Recent studies have explored its anti-inflammatory and anti-cancer properties, with some preliminary results indicating its efficacy in inhibiting the growth of certain cancer cells. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that Dinosulfon could effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response.

Beyond its pharmaceutical applications, Dinosulfon is also utilized in agricultural settings as a component of herbicides and plant growth regulators. Its ability to selectively target specific plant species while minimizing harm to non-target organisms makes it a valuable tool for sustainable agriculture practices. A recent study in the *Journal of Agricultural and Food Chemistry* (2021) highlighted the compound's effectiveness in controlling weeds without adversely affecting crop yields.

In the industrial sector, Dinosulfon finds applications as a surfactant and emulsifier in various formulations. Its excellent surface-active properties make it suitable for use in cleaning agents, detergents, and emulsion polymerization processes. A study published in *Industrial & Engineering Chemistry Research* (2020) reported that Dinosulfon-based surfactants exhibited superior performance compared to traditional surfactants in terms of foam stability and emulsification efficiency.

The environmental impact of Dinosulfon has also been a subject of recent research. Studies have focused on its biodegradability and potential for accumulation in ecosystems. A report in *Environmental Science & Technology* (2021) indicated that Dinosulfon is moderately biodegradable under aerobic conditions, suggesting that it may have a relatively low environmental impact when used responsibly.

In terms of safety, Dinosulfon is generally considered safe for use when proper handling and storage guidelines are followed. However, like any chemical compound, it is important to adhere to recommended safety protocols to minimize potential risks. The Material Safety Data Sheet (MSDS) for Dinosulfon provides detailed information on handling, storage, and disposal procedures to ensure user safety.

The future outlook for Dinosulfon is promising, with ongoing research aimed at expanding its applications and optimizing its performance. Scientists are exploring new derivatives and formulations that could enhance its effectiveness while reducing any potential side effects. Additionally, efforts are being made to develop more sustainable production methods that align with environmental standards.

In conclusion, Dinosulfon (CAS No. 5386-77-6) is a multifaceted compound with diverse applications across pharmaceuticals, agriculture, and industry. Its unique properties make it a valuable component in various formulations, and ongoing research continues to uncover new possibilities for its use. As the scientific community delves deeper into the potential of Dinosulfon, it is poised to play an increasingly important role in advancing technological and medical innovations.